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Compound of Interest

Compound Name: 4,5-Mdo-dmt

Cat. No.: B12687651

Disclaimer: 4,5-Methylenedioxy-N,N-dimethyltryptamine (4,5-MDO-DMT) is a lesser-known
psychedelic research chemical.[1][2] There is a significant lack of data regarding its
pharmacological properties, metabolism, and toxicity.[1] Therefore, it must be handled with
extreme caution as a potent, hazardous compound of unknown toxicity. The following protocols
are based on general best practices for handling potent, psychoactive research chemicals and
substituted tryptamines in a laboratory setting.[3][4][5]

Hazard Identification and Risk Assessment

Due to the limited information available, a thorough risk assessment is mandatory before any
handling of 4,5-MDO-DMT. The primary hazards are considered to be:

e High Potency and Psychoactivity: Assumed to be a potent psychoactive substance.
» Unknown Toxicity: Lack of toxicological data necessitates treating it as highly toxic.
« Inhalation Hazard: Fine powders can be easily aerosolized and inhaled.

o Dermal Absorption: Potential for absorption through the skin.

o Eye Irritant: Assumed to be an eye irritant.

Quantitative Data Summary
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As no specific quantitative data for 4,5-MDO-DMT is available, the following table presents data
for a related, more studied compound, 5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT), for
illustrative purposes only. This data should NOT be directly extrapolated to 4,5-MDO-DMT.

LD50 (mouse, LDLO (mouse,

Compound . . Oral TDLO (rat)
intraperitoneal) subcutaneous)

5-MeO-DMT 115 mg/kg 75 mg/kg 10 mg/kg

Source: Cayman Chemical Safety Data Sheet for 5-methoxy DMT

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure.[3] The required PPE varies
with the task being performed.
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Task Category

Primary PPE

Secondary/Task-Specific
PPE

General Laboratory Work (Low
Risk)

- Safety glasses with side
shields- Laboratory coat-
Closed-toe shoes- Nitrile

gloves

N/A

Handling of Powders/Solids
(High Risk)

- Full-face respirator with
appropriate cartridges-
Chemical-resistant coveralls or
suit- Double-gloving (e.g.,
nitrile)- Chemical-resistant

boots or shoe covers

- Chemical-resistant apron-

Head covering

Handling of Liquids/Solutions
(Medium to High Risk)

- Chemical splash goggles or
face shield- Chemical-resistant
gloves (e.g., butyl rubber)-
Chemical-resistant apron over
lab coat- Chemical-resistant

footwear

- Elbow-length gloves for

mixing and loading

Equipment Cleaning &

Decontamination

- Chemical splash goggles or
face shield- Heavy-duty,
chemical-resistant gloves-
Waterproof or chemical-
resistant apron- Chemical-

resistant boots

- Respirator (if aerosols or

vapors are generated)

Adapted from BenchChem essential safety protocols for potent compounds.[3]

Engineering Controls

o Designated Handling Area: All work with 4,5-MDO-DMT must be conducted in a designated

and clearly labeled area.

o Ventilation: All handling of solid 4,5-MDO-DMT and concentrated solutions must be

performed inside a certified chemical fume hood or a powder containment hood to prevent

inhalation of airborne particles.[3][6]
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» Negative Pressure: Potent compound handling areas should be maintained under negative
pressure relative to adjacent spaces to prevent contamination.[6]

Experimental Protocols
4.1. Weighing of Solid 4,5-MDO-DMT

e Preparation:

Ensure the chemical fume hood is functioning correctly.

o

o

Don the appropriate PPE for handling powders (see PPE table).

Decontaminate the work surface within the fume hood.

o

Assemble all necessary equipment (e.g., microbalance, spatulas, weigh boats, waste

[¢]

container) inside the fume hood.

e Procedure:

[e]

Perform all manipulations within the fume hood.[3]

o

Use a disposable weigh boat.

o

Carefully transfer the desired amount of 4,5-MDO-DMT to the weigh boat using a
dedicated spatula.

Minimize the creation of dust.

o

[¢]

Once weighing is complete, securely close the primary container.
e Cleanup:

o Dispose of the weigh boat and any contaminated wipes in a dedicated, sealed hazardous
waste container.

o Decontaminate the spatula and the work surface.

4.2. Preparation of a Stock Solution
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e Preparation:
o Follow the preparation steps outlined in section 4.1.
o Don the appropriate PPE for handling liquids/solutions (see PPE table).
» Procedure:
o Place the weighed 4,5-MDO-DMT in an appropriate glass vial inside the fume hood.
o Slowly add the solvent to the vial to avoid splashing.[3]

o Cap the vial and mix using a vortex mixer or by gentle swirling until the solid is fully
dissolved.

o Cleanup:
o Dispose of any contaminated materials in the designated hazardous waste container.
o Decontaminate all reusable equipment and the work surface.

4.3. Storage

Store 4,5-MDO-DMT in a cool, dry, and dark place.

Keep the container tightly closed.

Store in a locked cabinet or other secure location with restricted access.

The storage area should be clearly labeled as containing a potent and hazardous compound.
4.4. Spill and Emergency Procedures

o Small Spills (Powder):

o Do not sweep.

o Gently cover the spill with a damp paper towel to avoid raising dust.
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o Wipe the area from the outside in.

o Place all contaminated materials in a sealed hazardous waste bag.

o Decontaminate the area with an appropriate solvent.

o Small Spills (Liquid):

o Absorb the spill with an inert material (e.g., vermiculite, sand).

o Collect the absorbent material and place it in a sealed hazardous waste container.

o Decontaminate the area.

e Large Spills:

Evacuate the immediate area.

[¢]

[e]

Alert laboratory personnel and the safety officer.

[e]

Prevent entry to the contaminated area.

o

Follow established institutional procedures for large chemical spills.

e Personal Exposure:

o Skin: Immediately wash the affected area with copious amounts of soap and water for at
least 15 minutes. Remove contaminated clothing.

o Eyes: Immediately flush with a gentle stream of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

o Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate
medical attention.

4.5. Waste Disposal

o All waste contaminated with 4,5-MDO-DMT (e.g., gloves, weigh boats, pipette tips, excess
solution) must be collected in a dedicated, clearly labeled, and sealed hazardous waste
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container.

e Do not dispose of 4,5-MDO-DMT down the drain.[3]

» High-temperature incineration is the recommended method for the disposal of many
pharmaceutical compounds and should be used for 4,5-MDO-DMT .[3]

» Follow all local, state, and federal regulations for hazardous waste disposal.

Visualizations
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Caption: Workflow for Safe Handling of 4,5-MDO-DMT.
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Caption: Emergency Spill Response Protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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